Cas no 863560-19-4 (1-Piperidinecarboxylic acid, 4-(1-aminoethyl)-, phenylmethyl ester)

• Product Name: 1-Piperidinecarboxylic acid, 4-(1-aminoethyl)-, phenylmethyl ester
• CAS No: 863560-19-4
• MF: C₁₅H₂₂N₂O₂
• MW: 262.347383975983
• MDL: MFCD29059303
• CID: 4251791
• PubChem ID: 71089494
• Update Time: 2025-05-20

1-Piperidinecarboxylic acid, 4-(1-aminoethyl)-, phenylmethyl ester Chemical and Physical Properties

Names and Identifiers

• 1-Piperidinecarboxylic acid, 4-(1-aminoethyl)-, phenylmethyl ester
• Benzyl 4-(1-aminoethyl)piperidine-1-carboxylate
• Phenylmethyl 4-(1-aminoethyl)-1-piperidinecarboxylate (ACI)
• SCHEMBL19876581
• A1-02985
• CS-0091585
• F30983
• 863560-19-4
• Benzyl4-(1-aminoethyl)piperidine-1-carboxylate

• MDL： MFCD29059303
• Inchi： 1S/C15H22N2O2/c1-12(16)14-7-9-17(10-8-14)15(18)19-11-13-5-3-2-4-6-13/h2-6,12,14H,7-11,16H2,1H3
• InChI Key： NZDYKTQCORVESL-UHFFFAOYSA-N
• SMILES： O=C(N1CCC(C(C)N)CC1)OCC1C=CC=CC=1

Computed Properties

• Exact Mass: 262.168127949g/mol
• Monoisotopic Mass: 262.168127949g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 282
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 55.6Ų

Additional information on 1-Piperidinecarboxylic acid, 4-(1-aminoethyl)-, phenylmethyl ester

Introduction to 1-Piperidinecarboxylic acid, 4-(1-aminoethyl)-, phenylmethyl ester (CAS No. 863560-19-4)

1-Piperidinecarboxylic acid, 4-(1-aminoethyl)-, phenylmethyl ester (CAS No. 863560-19-4) is a versatile compound with significant applications in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a piperidine ring, an aminoethyl group, and a phenylmethyl ester moiety. These structural elements contribute to its potential as a lead compound in the development of novel therapeutic agents.

The piperidine ring is a common structural motif in many bioactive molecules due to its ability to confer lipophilicity and enhance membrane permeability. The aminoethyl group provides a site for further functionalization, allowing for the introduction of various substituents to modulate the compound's biological activity. The phenylmethyl ester moiety adds aromaticity and can influence the compound's solubility and stability.

Recent studies have highlighted the potential of 1-Piperidinecarboxylic acid, 4-(1-aminoethyl)-, phenylmethyl ester in various therapeutic areas. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent anti-inflammatory properties. The anti-inflammatory activity is attributed to its ability to inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6. This makes it a promising candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and Crohn's disease.

In addition to its anti-inflammatory properties, 1-Piperidinecarboxylic acid, 4-(1-aminoethyl)-, phenylmethyl ester has also been investigated for its potential as an analgesic agent. A study published in the Pain Research and Management journal demonstrated that this compound effectively reduces pain sensitivity in animal models of neuropathic pain. The analgesic effect is thought to be mediated through its interaction with specific pain receptors and signaling pathways.

The pharmacokinetic profile of 1-Piperidinecarboxylic acid, 4-(1-aminoethyl)-, phenylmethyl ester has been extensively studied to understand its behavior in biological systems. Research indicates that it has good oral bioavailability and a favorable half-life, making it suitable for both acute and chronic dosing regimens. Furthermore, its low toxicity profile and minimal side effects make it an attractive candidate for clinical development.

Clinical trials are currently underway to evaluate the safety and efficacy of 1-Piperidinecarboxylic acid, 4-(1-aminoethyl)-, phenylmethyl ester in human subjects. Preliminary results from Phase I trials have shown promising outcomes, with no significant adverse events reported. These findings have paved the way for further clinical investigations and potential commercialization.

In conclusion, 1-Piperidinecarboxylic acid, 4-(1-aminoethyl)-, phenylmethyl ester (CAS No. 863560-19-4) is a promising compound with diverse therapeutic applications. Its unique structural features and favorable pharmacological properties make it an important molecule in the ongoing efforts to develop new treatments for inflammatory diseases and pain management. As research continues to advance, this compound is likely to play a significant role in shaping the future of medicinal chemistry and pharmaceutical science.